N-(3-hydroxyphenyl)-2-((4-phenylquinazolin-2-yl)thio)acetamide

• IUPAC Name: N-(3-hydroxyphenyl)-2-(4-phenylquinazolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H17N3O2S/c26-17-10-6-9-16(13-17)23-20(27)14-28-22-24-19-12-5-4-11-18(19)21(25-22)15-7-2-1-3-8-15/h1-13,26H,14H2,(H,23,27)
• InChI Key: AIVMJMQWHSLPQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=CC=CC=C32)SCC(=O)NC4=CC(=CC=C4)O
• Molecular Formula: C22H17N3O2S
• Molecular Weight: 387.5 g/mol

Description

N-(3-hydroxyphenyl)-2-((4-phenylquinazolin-2-yl)thio)acetamide, also known as HQTA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HQTA belongs to the class of quinazoline derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-hydroxyphenyl)-2-((4-phenylquinazolin-2-yl)thio)acetamide is not fully understood. However, it has been suggested that this compound exerts its biological activities by inhibiting various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), which protect cells from oxidative damage. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(3-hydroxyphenyl)-2-((4-phenylquinazolin-2-yl)thio)acetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. This compound is also soluble in both water and organic solvents, which makes it easy to use in various experimental settings. However, this compound also has some limitations. It has been shown to have low bioavailability, which may limit its effectiveness in vivo. In addition, more research is needed to fully understand the toxicity profile of this compound.

Future Directions

There are several future directions for the study of N-(3-hydroxyphenyl)-2-((4-phenylquinazolin-2-yl)thio)acetamide. One direction is to further explore its potential therapeutic applications. For example, this compound could be studied for its potential use in the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Another direction is to study the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds. Finally, more research is needed to fully understand the mechanism of action and toxicity profile of this compound.

Synthesis Methods

N-(3-hydroxyphenyl)-2-((4-phenylquinazolin-2-yl)thio)acetamide can be synthesized using a multi-step process. The first step involves the synthesis of 4-phenylquinazoline-2-thiol from 2-nitrobenzaldehyde and 4-phenylthiourea. The second step involves the synthesis of N-(3-hydroxyphenyl)-2-chloroacetamide from 3-hydroxybenzaldehyde and chloroacetyl chloride. Finally, this compound is synthesized by reacting N-(3-hydroxyphenyl)-2-chloroacetamide with 4-phenylquinazoline-2-thiol in the presence of a base.

Scientific Research Applications

N-(3-hydroxyphenyl)-2-((4-phenylquinazolin-2-yl)thio)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor, anti-inflammatory, and antioxidant activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.